Cas no 866726-38-7 (N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide)

N-(3,5-Dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide is a synthetic organic compound featuring a chromeno[2,3-d]pyrimidine core, functionalized with a 4-ethoxyphenyl group and an acetamide-linked 3,5-dimethylphenyl moiety. Its molecular structure suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of a sulfanylacetamide group enhances its ability to interact with thiol-containing biomolecules, while the ethoxyphenyl and dimethylphenyl substituents may improve lipophilicity and target binding affinity. This compound is of interest for research applications in drug discovery and development, where its structural complexity and functional groups could facilitate selective modulation of biological pathways.
N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide structure
866726-38-7 structure
Product Name:N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
CAS No:866726-38-7
MF:C29H27N3O3S
MW:497.60798573494
CID:6296647
PubChem ID:2136778
Update Time:2025-10-21

N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
    • AKOS001837509
    • N-(3,5-dimethylphenyl)-2-{[2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl}acetamide
    • F1604-0427
    • N-(3,5-dimethylphenyl)-2-[[2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
    • 866726-38-7
    • N-(3,5-dimethylphenyl)-2-((2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide
    • Inchi: 1S/C29H27N3O3S/c1-4-34-23-11-9-20(10-12-23)27-31-28-24(16-21-7-5-6-8-25(21)35-28)29(32-27)36-17-26(33)30-22-14-18(2)13-19(3)15-22/h5-15H,4,16-17H2,1-3H3,(H,30,33)
    • InChI Key: XNWRMZOJLJICGC-UHFFFAOYSA-N
    • SMILES: S(CC(NC1C=C(C)C=C(C)C=1)=O)C1=C2C(=NC(C3C=CC(=CC=3)OCC)=N1)OC1C=CC=CC=1C2

Computed Properties

  • Exact Mass: 497.17731291g/mol
  • Monoisotopic Mass: 497.17731291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 98.6Ų

N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide Pricemore >>

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Additional information on N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide

N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide: A Comprehensive Overview

N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide, with the CAS number 866726-38-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules known as chromeno[2,3-d]pyrimidines, which have shown promising biological activities, particularly in the areas of anticancer and anti-inflammatory research.

The structure of N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide is characterized by a central chromene core linked to a pyrimidine ring through a sulfur atom. The presence of the dimethylphenyl and ethoxyphenyl substituents adds to the compound's hydrophobicity and lipophilicity, which are crucial for its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide as an anticancer agent. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its anticancer properties, N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide has also shown anti-inflammatory effects. Preclinical studies have indicated that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This dual functionality makes it a promising candidate for the development of multifunctional drugs that can address both cancer and inflammatory diseases.

The pharmacokinetic profile of N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide has been extensively studied. It exhibits good oral bioavailability and a favorable half-life, which are essential for its therapeutic efficacy. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide in patients with advanced solid tumors. Preliminary results from phase I trials have shown promising outcomes, with several patients experiencing tumor shrinkage or stabilization. These findings have generated considerable excitement in the scientific community and have paved the way for further clinical development.

In conclusion, N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide (CAS 866726-38-7) is a promising compound with significant potential in the treatment of cancer and inflammatory diseases. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound is poised to play a vital role in advancing medical treatments for a wide range of conditions.

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